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Compound of Interest

Compound Name: Niobium chloride (NbCl4)

Cat. No.: B085136 Get Quote

This technical guide provides a comprehensive analysis of the crystal structure of niobium

tetrachloride (NbCl₄), tailored for researchers, scientists, and professionals in drug

development who may utilize niobium compounds in various applications. This document

outlines the crystallographic data, experimental protocols for structure determination, and a

visualization of its unique structural features.

Introduction
Niobium(IV) chloride, a compound of significant interest in inorganic chemistry and materials

science, presents as dark violet crystals that are highly sensitive to air and moisture.[1][2][3] Its

solid-state structure is not composed of discrete molecules but rather a one-dimensional

polymeric arrangement, which gives rise to interesting magnetic and electronic properties.[1][4]

Understanding the precise crystal structure is crucial for elucidating these properties and for the

rational design of new materials and chemical syntheses.

Crystallographic Data
Niobium tetrachloride crystallizes in the monoclinic system, belonging to the C2/m space group.

[4][5] The structure is characterized by one-dimensional chains of edge-sharing NbCl₆

octahedra.[1][4][5] A defining feature of these chains is the presence of alternating short and

long niobium-niobium distances, indicative of metal-metal bonding.[1][4][6] The shorter Nb-Nb

distance is approximately 3.029 Å, while the longer distance is about 3.794 Å.[1][6] This pairing

of niobium atoms results in the compound's diamagnetism.[1]
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The coordination environment around each niobium atom is octahedral, being bonded to six

chlorine atoms.[5] There are three distinct crystallographic sites for the chlorine atoms; some

are bonded to a single niobium atom, while others act as bridges between two niobium centers,

facilitating the formation of the polymeric chain.[4][5] The Nb-Cl bond distances range from

2.32 to 2.55 Å.[5]

Crystal Data and Structure Refinement
The following tables summarize the key crystallographic data for niobium tetrachloride.

Parameter Value

Chemical Formula NbCl₄

Formula Weight 234.718 g/mol

Crystal System Monoclinic

Space Group C2/m

Lattice Parameters

a 12.22 Å

b 6.86 Å

c 8.39 Å

α 90.00°

β 131.17°

γ 90.00°

Volume 529.54 Å³

Z (Formula units/cell) 2

Calculated Density 2.94 g/cm³

Table 1: Crystallographic Data for Niobium Tetrachloride.[4][5]

Atomic Coordinates and Displacement Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://next-gen.materialsproject.org/materials/mp-31040
https://www.benchchem.com/product/b085136
https://next-gen.materialsproject.org/materials/mp-31040
https://next-gen.materialsproject.org/materials/mp-31040
https://www.benchchem.com/product/b085136
https://next-gen.materialsproject.org/materials/mp-31040
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The positions of the atoms within the conventional unit cell are given below.

Atom Wyckoff Symbol x y z

Nb 4g 0 0.219204 0

Cl1 4i 0.681247 0 0.155079

Cl2 4i 0.291684 0.5 0.821998

Cl3 8j 0.976299 0.75573 0.702805

Table 2: Fractional Atomic Coordinates for Niobium Tetrachloride.[5]

Experimental Protocols
The determination of the crystal structure of niobium tetrachloride relies on the synthesis of

high-quality single crystals followed by single-crystal X-ray diffraction analysis.

Synthesis of Niobium Tetrachloride Crystals
A common method for synthesizing single crystals of niobium tetrachloride involves the

chemical vapor transport reaction between niobium pentachloride (NbCl₅) and elemental

niobium metal.[1][6]

Methodology:

A precisely weighed amount of niobium pentachloride (e.g., 5 g) and elemental niobium are

sealed in an evacuated quartz ampoule.

The ampoule is placed in a two-zone tube furnace to establish a temperature gradient.

The zone containing the reactants (niobium metal) is heated to approximately 400 °C, while

the other end of the ampoule, where crystal growth is desired, is maintained at a lower

temperature, around 250 °C.[1]

Over several days, the niobium pentachloride vapor reacts with the hot niobium metal to

form gaseous lower niobium chlorides, including NbCl₄.
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Niobium tetrachloride then deposits as single crystals in the cooler zone of the ampoule.

Due to the high sensitivity of NbCl₄ to air and moisture, the ampoule is opened in an inert

atmosphere (e.g., a glovebox) to recover the crystals.[1][2]

Single-Crystal X-ray Diffraction
The definitive method for elucidating the crystal structure of niobium tetrachloride is single-

crystal X-ray diffraction.

Methodology:

Crystal Mounting: A suitable single crystal of NbCl₄ is selected under a microscope in an

inert environment and mounted on a goniometer head.

Data Collection: The mounted crystal is placed on a diffractometer equipped with a

monochromatic X-ray source (e.g., Mo Kα radiation) and a detector. The crystal is cooled to

a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A series of

diffraction images are collected as the crystal is rotated through a range of angles.

Data Reduction: The collected diffraction data are processed to determine the unit cell

parameters, crystal system, and space group. The intensities of the diffraction spots are

integrated and corrected for various experimental factors (e.g., Lorentz and polarization

effects).

Structure Solution and Refinement: The positions of the atoms in the crystal lattice are

determined from the diffraction data using direct methods or Patterson synthesis. The initial

structural model is then refined using least-squares methods to achieve the best possible fit

between the observed and calculated structure factors. Anisotropic displacement parameters

are typically refined for all non-hydrogen atoms.

Structural Visualization
The polymeric chain structure of niobium tetrachloride is a key feature of its crystal lattice. The

following diagram illustrates the connectivity of the edge-sharing NbCl₆ octahedra.
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Schematic representation of the alternating Nb-Nb distances within the polymeric chain.
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Schematic of the NbCl₄ polymeric chain structure.

Conclusion
The crystal structure of niobium tetrachloride has been accurately determined to be a

monoclinic system with the space group C2/m. Its most notable feature is the one-dimensional

polymeric chain of edge-sharing NbCl₆ octahedra with alternating niobium-niobium distances,

which explains its diamagnetic nature. The detailed crystallographic data and experimental

protocols provided in this guide offer a comprehensive resource for researchers working with

this compound and serve as a foundation for further investigations into its chemical and

physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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